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Compound of Interest

Compound Name: 1,3-Diazido-2-methylbenzene

Cat. No.: B15168367

In-depth Technical Guide: 1,3-Diazido-2-
methylbenzene

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide serves to provide a comprehensive overview of the chemical identifiers
and available data for 1,3-Diazido-2-methylbenzene.

Chemical Identifiers and Properties

A definitive CAS number for 1,3-Diazido-2-methylbenzene is not readily available in public
chemical databases. However, based on its structure, the following chemical identifiers can be
inferred.
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Identifier Value

IUPAC Name 1,3-Diazido-2-methylbenzene
Molecular Formula C7H6N6

Molecular Weight 174.16 g/mol

INChl=1S/C7HBN6/c1-5-6(8-10-12)3-2-4-7(5)9-

InChl

11-13/h2-4H,1H3
InChiKey FHIDUVUAQQPFLM-UHFFFAQOYSA-N
SMILES Cclc(N=[N+]=[N-])ccccIN=[N+]=[N-]

Experimental Data

Detailed experimental protocols, including synthesis, purification, and analytical
characterization for 1,3-Diazido-2-methylbenzene, are not extensively documented in publicly
accessible scientific literature. A synthesis for a related compound, (diazidomethyl)benzene,
has been reported in Tetrahedron, 43, p. 693, 1987.[1] However, this pertains to a structural
isomer and the protocol may not be directly applicable.

Due to the energetic nature of azide compounds, appropriate safety precautions are
paramount. Diazido compounds, such as 1,4-Diazido Benzene, are known to be explosive,
especially when heated.[2] Extreme care, including the use of protective equipment and
specialized handling procedures, is necessary when working with such materials.

Biological Activity and Signaling Pathways

Currently, there is no available information in peer-reviewed journals or databases regarding
the biological activity of 1,3-Diazido-2-methylbenzene or its involvement in any signaling
pathways. Aryl azides are often utilized as photoaffinity labeling reagents to probe biological
interactions, suggesting a potential application for this compound in chemical biology research.

[2]

Logical Relationship of Azide Synthesis
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The following diagram illustrates a generalized workflow for the synthesis and application of
aryl azides in a research context. This represents a logical relationship rather than a specific
experimental protocol for 1,3-Diazido-2-methylbenzene.

Generalized Workflow for Aryl Azide Synthesis and Application
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Caption: Generalized workflow for aryl azide synthesis and application.

Disclaimer: This document is intended for informational purposes only and is based on
currently available data. Researchers should conduct a thorough literature search and risk
assessment before commencing any experimental work with 1,3-Diazido-2-methylbenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methylbenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15168367#cas-number-and-chemical-identifiers-for-
1-3-diazido-2-methylbenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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